N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide

• IUPAC Name: N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H13N3O5/c21-15(9-22-12-4-2-1-3-5-12)18-17-20-19-16(25-17)11-6-7-13-14(8-11)24-10-23-13/h1-8H,9-10H2,(H,18,20,21)
• InChI Key: HFGTWAQJAZWRBS-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(O3)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C17H13N3O5
• Molecular Weight: 339.30 g/mol

Description

The compound appears to contain a benzodioxole moiety, an oxadiazole ring, and a phenoxyacetamide group. Benzodioxole is a type of aromatic ether that is often found in pharmaceuticals and natural products. Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring. Phenoxyacetamide is a type of amide, a functional group that is often found in a wide range of biological compounds.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For instance, a Claisen–Schmidt reaction was used to synthesize a benzodioxole derivative. The synthesis of such compounds often requires careful control of reaction conditions and purification steps.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques such as Fourier-transform infrared spectroscopy (FTIR), high-resolution mass spectrometry (HRMS), and nuclear magnetic resonance (NMR).

Chemical Reactions Analysis

The chemical reactivity of similar compounds can depend on the functional groups present. For example, benzodioxole derivatives have been studied as COX inhibitors.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various analytical techniques. For example, the solubility, boiling point, and specific gravity of a compound can be determined experimentally.

Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their structure and the biological system in which they are studied. For example, some benzodioxole derivatives have been studied for their inhibitory effects on cyclooxygenase (COX) enzymes.

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely depending on their structure and the context in which they are used. For example, some benzodioxole derivatives have been associated with stimulant-like adverse effects.

Future Directions

The future directions for research on similar compounds could include further exploration of their biological activity, the development of more efficient synthesis methods, and the design of new derivatives with improved properties.